Cas no 130401-92-2 (Butanoic acid, 2,4-bis(4-chlorophenoxy)-)

• Product Name: Butanoic acid, 2,4-bis(4-chlorophenoxy)-
• CAS No: 130401-92-2
• MF: C₁₆H₁₄Cl₂O₄
• MW: 341.185963153839
• CID: 1225815
• PubChem ID: 71340776
• Update Time: 2025-04-20

Butanoic acid, 2,4-bis(4-chlorophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2,4-bis(4-chlorophenoxy)-
• 2,4-bis(4-chlorophenoxy)butanoic acid
• 130401-92-2
• DTXSID70767890

• Inchi： 1S/C16H14Cl2O4/c17-11-1-5-13(6-2-11)21-10-9-15(16(19)20)22-14-7-3-12(18)4-8-14/h1-8,15H,9-10H2,(H,19,20)
• InChI Key： ZJFQZGORXLAJDE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OC(C(=O)O)CCOC1C=CC(=CC=1)Cl

Computed Properties

• Exact Mass: 340.02702
• Monoisotopic Mass: 340.0269143g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76